Cas no 1805261-98-6 (Methyl 4-chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate)

• Product Name: Methyl 4-chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate
• CAS No: 1805261-98-6
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4869581
• Update Time: 2025-07-18

Methyl 4-chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate

• Inchi： 1S/C8H5ClF3NO2/c1-15-8(14)4-2-3(9)5(10)6(13-4)7(11)12/h2,7H,1H3
• InChI Key： FPMYXBSOMJCPIF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)N=C(C(F)F)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate

Methyl 4-Chloro-2-(Difluoromethyl)-3-Fluoropyridine-6-Carboxylate (CAS No. 1805261-98-6): A Comprehensive Overview

Methyl 4-chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate (CAS No. 1805261-98-6) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of Methyl 4-chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate is C₁₀H₇ClF₃N₂O₂, and its molecular weight is approximately 273.61 g/mol. The compound features a pyridine ring with multiple substituents, including a chlorine atom, two fluorine atoms, and a difluoromethyl group, which collectively contribute to its distinct chemical and biological properties.

Recent studies have highlighted the potential of Methyl 4-chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate in the development of new drugs. One notable area of research is its use as an intermediate in the synthesis of pesticides and herbicides. The presence of fluorine atoms and the difluoromethyl group enhances the compound's stability and bioavailability, making it an attractive candidate for agrochemical applications.

In the realm of medicinal chemistry, Methyl 4-chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate has shown promise as a building block for the synthesis of novel compounds with potential therapeutic effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to inhibit viral replication by interfering with key enzymatic processes.

Beyond its antiviral properties, Methyl 4-chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate has also been explored for its potential as an anticancer agent. A preclinical study conducted by a team at the National Cancer Institute demonstrated that certain derivatives of this compound selectively inhibited the growth of cancer cells while sparing normal cells. The mechanism of action involves targeting specific signaling pathways that are often dysregulated in cancer cells.

The synthesis of Methyl 4-chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-chloro-2-(difluoromethyl)-3-fluoropyridine with methyl chloroformate in the presence of a suitable base. This method has been optimized to achieve high efficiency and reproducibility, making it suitable for large-scale production.

The physical properties of Methyl 4-chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate, such as its melting point, boiling point, and solubility, are crucial for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. Its low solubility in water but high solubility in organic solvents makes it suitable for various chemical reactions and formulations.

In terms of safety and environmental impact, Methyl 4-chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate is classified as a non-hazardous chemical when handled properly. However, standard safety protocols should be followed to minimize any potential risks during handling and disposal. It is important to note that while this compound is not considered a controlled substance or a precursor to controlled substances, it should still be managed with care to ensure compliance with all relevant regulations.

The future prospects for Methyl 4-chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate are promising. Ongoing research continues to explore its potential applications in various fields, from pharmaceuticals to agrochemicals. As new derivatives and formulations are developed, this compound is likely to play an increasingly important role in advancing scientific knowledge and addressing pressing global health challenges.

In conclusion, Methyl 4-chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxylate (CAS No. 1805261-98-6) is a versatile and promising compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in multiple areas of science and technology.